4,6-Dimethyl-2-[(1-methylbenzimidazol-2-yl)methylthio]pyrimidine
4,6-Dimethyl-2-[(1-methylbenzimidazol-2-yl)methylthio]pyrimidine
Brand Name:
Vulcanchem
CAS No.:
329061-90-7
VCID:
VC0495363
InChI:
InChI=1S/C15H16N4S/c1-10-8-11(2)17-15(16-10)20-9-14-18-12-6-4-5-7-13(12)19(14)3/h4-8H,9H2,1-3H3
SMILES:
CC1=CC(=NC(=N1)SCC2=NC3=CC=CC=C3N2C)C
Molecular Formula:
C15H16N4S
Molecular Weight:
284.4g/mol
4,6-Dimethyl-2-[(1-methylbenzimidazol-2-yl)methylthio]pyrimidine
CAS No.: 329061-90-7
Main Products
VCID: VC0495363
Molecular Formula: C15H16N4S
Molecular Weight: 284.4g/mol
![4,6-Dimethyl-2-[(1-methylbenzimidazol-2-yl)methylthio]pyrimidine - 329061-90-7](/images/no_structure.jpg)
| CAS No. | 329061-90-7 |
|---|---|
| Product Name | 4,6-Dimethyl-2-[(1-methylbenzimidazol-2-yl)methylthio]pyrimidine |
| Molecular Formula | C15H16N4S |
| Molecular Weight | 284.4g/mol |
| IUPAC Name | 2-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-1-methylbenzimidazole |
| Standard InChI | InChI=1S/C15H16N4S/c1-10-8-11(2)17-15(16-10)20-9-14-18-12-6-4-5-7-13(12)19(14)3/h4-8H,9H2,1-3H3 |
| Standard InChIKey | ZORMOJCLJXWBNR-UHFFFAOYSA-N |
| SMILES | CC1=CC(=NC(=N1)SCC2=NC3=CC=CC=C3N2C)C |
| Canonical SMILES | CC1=CC(=NC(=N1)SCC2=NC3=CC=CC=C3N2C)C |
| PubChem Compound | 647603 |
| Last Modified | Nov 11 2021 |
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